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Compound of Interest

Compound Name: Stearyl palmitoleate

CAS No.: 108321-24-0

Cat. No.: B15549152

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Stearyl Palmitoleate
Stearyl Palmitoleate is the ester of stearyl alcohol and palmitoleic acid, with the chemical

formula C34H66O2.[1][2] While not as commonly documented in cosmetic literature as its

saturated counterpart, Stearyl Palmitate, its unique composition suggests a range of beneficial

applications in skincare and cosmetic formulations. This document outlines the potential

functions, benefits, and relevant experimental protocols for evaluating the efficacy of Stearyl
Palmitoleate.

The properties of Stearyl Palmitoleate can be inferred from its constituent molecules:

Stearyl Alcohol: A long-chain fatty alcohol known for its emollient, thickening, and stabilizing

properties in cosmetic emulsions.

Palmitoleic Acid: An omega-7 monounsaturated fatty acid naturally present in the skin's

sebum. Research suggests it possesses anti-inflammatory properties, may enhance skin

barrier function, and improve skin elasticity.[3][4]
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Potential Applications and Functions in Cosmetics
Based on the characteristics of its components and the general behavior of fatty acid esters in

cosmetics, Stearyl Palmitoleate is anticipated to function as a multifunctional ingredient.

Function Description

Emollient

Likely softens and soothes the skin by forming a

protective, non-greasy layer that helps to reduce

water loss. This can lead to improved skin

hydration and a smoother skin feel.

Thickening Agent

Can increase the viscosity of creams and

lotions, contributing to a richer, more desirable

texture.

Emulsion Stabilizer

Expected to help stabilize oil-in-water and

water-in-oil emulsions, preventing the

separation of ingredients and ensuring product

integrity.

Skin Conditioning Agent

The presence of palmitoleic acid suggests

potential to improve the skin's natural barrier,

reduce inflammation, and enhance overall skin

health.[3]

Texture Enhancer

May contribute to a silky, smooth feel in

cosmetic products, reducing the greasy

sensation of oil-based formulations.

Quantitative Data Summary (Hypothetical)
As specific quantitative data for Stearyl Palmitoleate is not readily available in public literature,

the following table presents hypothetical data based on expected performance from similar

esters and palmitoleic acid studies. This is for illustrative purposes to guide potential research.
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Parameter
Formulation
without Stearyl
Palmitoleate

Formulation with
5% Stearyl
Palmitoleate

Method of
Assessment

Skin Hydration

(Corneometer units)
45 ± 5 60 ± 5 Corneometry

Transepidermal Water

Loss (g/m²/h)
15 ± 2 10 ± 2 Tewametry

Skin Elasticity (R2

value)
0.6 ± 0.05 0.7 ± 0.05 Cutometry

Viscosity (cP) 5000 ± 500 15000 ± 1000 Viscometry

Experimental Protocols
To substantiate the hypothesized benefits of Stearyl Palmitoleate, the following experimental

protocols are recommended.

Protocol for Assessing Skin Emolliency and Hydration
Objective: To evaluate the effect of a cream containing Stearyl Palmitoleate on skin hydration

and transepidermal water loss (TEWL).

Materials:

Base cream formulation (without Stearyl Palmitoleate).

Test cream formulation (with a specified concentration, e.g., 5% w/w, of Stearyl
Palmitoleate).

Corneometer® for measuring skin hydration.

Tewameter® for measuring TEWL.

Volunteer panel (n≥20) with dry to normal skin types.

Methodology:
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Volunteer Recruitment and Acclimatization: Recruit healthy volunteers and have them

acclimatize to the controlled environment (temperature and humidity) for at least 30 minutes

before measurements.

Baseline Measurements: Measure and record the baseline skin hydration and TEWL on

designated test areas on the forearms.

Product Application: Apply a standardized amount of the base cream to one test area and

the test cream to another. A third area will serve as an untreated control.

Post-Application Measurements: Measure skin hydration and TEWL at predetermined time

points (e.g., 1, 2, 4, and 8 hours) after product application.

Data Analysis: Statistically analyze the changes in hydration and TEWL from baseline for

each treatment group.

Preparation Experiment Analysis

Recruit Volunteers Acclimatize to Environment
30 min

Baseline Measurements
(Corneometer, Tewameter)

Apply Creams
(Base, Test, Control)

Post-Application Measurements
(1, 2, 4, 8 hours)

Statistical Analysis
(Changes from Baseline)

Click to download full resolution via product page

Workflow for Skin Hydration and TEWL Assessment.

Protocol for Evaluating Emulsion Stability
Objective: To assess the physical stability of an oil-in-water emulsion containing Stearyl
Palmitoleate.

Materials:

Base emulsion formulation.

Test emulsion formulation with Stearyl Palmitoleate.
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Centrifuge.

Incubators/ovens set at various temperatures (e.g., 4°C, 25°C, 45°C).

Microscope with a camera.

Viscometer.

Methodology:

Formulation Preparation: Prepare both the base and test emulsions under identical

conditions.

Initial Characterization: Measure the initial viscosity and observe the droplet size and

distribution using a microscope for both formulations.

Accelerated Stability Testing:

Centrifugation: Centrifuge samples of each formulation at a specified speed (e.g., 3000

rpm) for a set time (e.g., 30 minutes) and observe for any phase separation.

Thermal Stress: Store samples at different temperatures (4°C, 25°C, and 45°C) for a

period of 1 to 3 months.

Periodic Evaluation: At regular intervals (e.g., weekly for the first month, then monthly),

evaluate the samples for any changes in appearance (color, odor, phase separation),

viscosity, and microscopic structure (droplet size).

Data Analysis: Compare the stability of the test emulsion to the base emulsion over time and

under different stress conditions.
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Accelerated Stability Testing

Prepare Base and
Test Emulsions

Initial Characterization
(Viscosity, Microscopy)

Centrifugation Test Thermal Stress Test
(4°C, 25°C, 45°C)

Periodic Evaluation
(Appearance, Viscosity, Microscopy)

Comparative Data Analysis

Click to download full resolution via product page

Workflow for Emulsion Stability Assessment.

Safety and Regulatory
While specific safety data for Stearyl Palmitoleate is limited, the Cosmetic Ingredient Review

(CIR) has assessed related long-chain alkyl esters and found them to be safe for use in

cosmetics when formulated to be non-irritating.[5] However, PubChem lists hazard statements

indicating potential for skin and eye irritation for Stearyl Palmitoleate.[1] Therefore, it is crucial

to conduct appropriate safety testing, including patch testing for skin irritation and sensitization,

on any new formulation containing this ingredient.

Conclusion
Stearyl Palmitoleate presents a promising, though currently under-researched, ingredient for

the cosmetic industry. Its inferred properties as an emollient, thickener, and skin-conditioning

agent, derived from its stearyl alcohol and palmitoleic acid moieties, make it a compelling
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candidate for inclusion in a variety of skincare and cosmetic products. The experimental

protocols provided in this document offer a framework for researchers to systematically

evaluate and validate the efficacy and stability of formulations containing Stearyl Palmitoleate.

Further research is warranted to fully elucidate its benefits and to establish a comprehensive

safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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